Cas no 582312-75-2 (1-Pentyn-3-ol, 1-(4-bromophenyl)-3-methyl-)

• Product Name: 1-Pentyn-3-ol, 1-(4-bromophenyl)-3-methyl-
• CAS No: 582312-75-2
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 1609299
• Update Time: 2024-09-11

1-Pentyn-3-ol, 1-(4-bromophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 1-(4-bromophenyl)-3-methyl-
• 1-(4-Bromophenyl)-3-methyl-1-pentyn-3-ol

• Inchi： 1S/C12H13BrO/c1-3-12(2,14)9-8-10-4-6-11(13)7-5-10/h4-7,14H,3H2,1-2H3
• InChI Key： FNKIGLMVUXRJCQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)#CC(C)(O)CC

Computed Properties

• Exact Mass: 252.01499

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±27.0 °C(Predicted)
• PSA: 20.23
• pka: 13.19±0.29(Predicted)